Cas no 832741-14-7 (5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid)

5-(Naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a heterocyclic compound featuring a pyrazolopyrimidine core substituted with a naphthyl group and a trifluoromethyl moiety. The carboxylic acid functional group enhances its potential for further derivatization, making it a versatile intermediate in medicinal chemistry and drug discovery. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, while the naphthyl substitution may influence π-stacking interactions in biological targets. This compound is of interest in the development of kinase inhibitors or other therapeutic agents due to its structural complexity and pharmacophore compatibility. Its well-defined molecular structure allows for precise modifications in synthetic applications.
5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid structure
832741-14-7 structure
Product Name:5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid
CAS No:832741-14-7
MF:C18H10F3N3O2
MW:357.286114215851
MDL:MFCD04967192
CID:3058196
PubChem ID:7017081
Update Time:2025-05-26

5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • <br>5-(1-naphthyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic ac id
    • 5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid
    • BBL039317
    • AKOS000305889
    • CS-0240539
    • AUQQLJUPTMKLQR-UHFFFAOYSA-N
    • 5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
    • 5-(1-naphthyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
    • MFCD04967192
    • 5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
    • STK313315
    • 5-NAPHTHALEN-1-YL-7-TRIFLUOROMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID
    • EN300-228919
    • 5-naphthalen-1-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
    • C18H10F3N3O2
    • 5-Naphthalen-1-yl-7-trifluoromethyl-pyrazolo[1,5-a ]pyrimidine-3-carboxylic acid
    • HIB74114
    • 832741-14-7
    • MDL: MFCD04967192
    • Inchi: 1S/C18H10F3N3O2/c19-18(20,21)15-8-14(23-16-13(17(25)26)9-22-24(15)16)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,25,26)
    • InChI Key: AUQQLJUPTMKLQR-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2=CC=CC3C=CC=CC2=3)=NC2=C(C(=O)O)C=NN12)(F)F

Computed Properties

  • Exact Mass: 357.07251106Da
  • Monoisotopic Mass: 357.07251106Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 67.5Ų

5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid Security Information

5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid Pricemore >>

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5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid Related Literature

Additional information on 5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid

5-(Naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid: A Comprehensive Overview

5-(Naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a highly specialized organic compound with the CAS registry number 832741-14-7. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and potential biological activities. The molecule combines a naphthalene ring system with a trifluoromethyl group and a carboxylic acid moiety, making it a versatile structure for various applications in medicinal chemistry and materials science.

The naphthalene moiety in the molecule contributes to its aromaticity and planar structure, which are crucial for stabilizing the overall framework. The trifluoromethyl group, on the other hand, introduces electron-withdrawing effects, enhancing the compound's stability and potentially influencing its pharmacokinetic properties. The carboxylic acid group adds acidity and can serve as a site for further functionalization or bioconjugation.

Recent studies have highlighted the importance of pyrazolopyrimidines in drug discovery. These compounds have shown promising results in targeting various disease pathways, including cancer, inflammation, and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid exhibits selective inhibition against certain kinases involved in cancer cell proliferation. This makes it a potential candidate for developing targeted therapies.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. A study in *Organic Process Research & Development* detailed an efficient route using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

In terms of biological activity, 5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been evaluated in several in vitro assays. It has shown potent activity against various cancer cell lines, particularly those resistant to conventional chemotherapy drugs. Additionally, preclinical studies suggest that the compound may have anti-inflammatory properties due to its ability to inhibit cyclooxygenase enzymes.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its planar geometry and conjugated system could be exploited in designing organic semiconductors or optoelectronic devices. Recent work published in *Advanced Materials* explored its potential as a building block for organic photovoltaics (OPVs), where it demonstrated improved charge transport properties compared to traditional materials.

From an environmental standpoint, researchers are investigating the biodegradation pathways of 5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid to assess its eco-friendliness. Initial findings indicate that under aerobic conditions, the compound undergoes rapid mineralization due to its hydrophilic nature and susceptibility to microbial enzymes.

In conclusion, 5-(naphthalen-1-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No: 832741-14-7) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables a wide range of applications in drug discovery and materials science. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in advancing both therapeutic development and technological innovations.

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